![molecular formula C8H8N2O B3176348 4-Cyano-2,6-dimethylpyridine 1-oxide CAS No. 99055-31-9](/img/structure/B3176348.png)
4-Cyano-2,6-dimethylpyridine 1-oxide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves a sequence of condensation, alkylation, and halocyclization reactions . The reaction of acetylacetone with malononitrile in basic media leads to the formation of 3-cyano-4,6-dimethyl-2-pyridone . Allylation of 3-cyano-4,6-dimethyl-2-pyridone proceeds with the formation of regioisomeric 1-allyl-3-cyano-4,6-dimethyl-2-pyridone and 2-allyl-3-cyano-4,6-dimethyloxypyridine in a 3:1 ratio .Scientific Research Applications
Medicinal Chemistry and Biological Activity
3-Cyano-4,6-dimethyl-2-pyridone: and its derivatives exhibit notable biological activity. Some of these include:
- Antitumor Activity : Certain functionalized 3-cyano-2-pyridones demonstrate antitumor properties .
- Vasodilator and Anti-Inflammatory Effects : These compounds have been investigated for their vasodilatory and anti-inflammatory potential .
- Antimicrobial Properties : Some derivatives exhibit antimicrobial activity .
- Anti-Parasitic and Antihypertensive Effects : [1,3]oxazolo[3,2-a]pyridines, structurally related to this compound, have been studied for their anti-parasitic and antihypertensive properties .
Heterocyclic Synthesis
3-Cyano-4,6-dimethyl-2-pyridone: serves as an important substrate in the synthesis of various heteroatom-containing polycyclic systems. Electrophilic heterocyclization reactions of N- and O-allyl derivatives of differently substituted pyridones using halogenating agents lead to organic dihydrooxazolo[3,2-a]pyridine salts .
Solubility Considerations
In medicinal chemistry, solubility in physiological and intracellular media is crucial for biologically active compounds. The study of annulated azinium salts, including derivatives of 2,3-dihydro[1,3]oxazolo[3,2-a]pyridinium , contributes to modern medicinal technologies .
Synthetic Routes
The synthesis of 2,3-dihydro[1,3]oxazolo[3,2-a]pyridinium salts involves the allylation reaction of 3-cyano-4,6-dimethyl-2-pyridone with allyl bromide, followed by iodo- or bromocyclization .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyridine derivatives are often used in the synthesis of various heteroatom-containing polycyclic systems .
Mode of Action
Pyridine derivatives, in general, display a diversified reactivity profile . They participate in various chemical reactions, including condensation, alkylation, and halocyclization .
Biochemical Pathways
It’s known that pyridine derivatives can influence a wide range of biochemical processes due to their structural closeness to natural pyrimidine bases .
Pharmacokinetics
The compound is miscible with water , which could potentially influence its absorption and distribution in the body.
Result of Action
It’s known that pyridine derivatives can exhibit various biological activities, including antitumor, vasodilator, anti-inflammatory, and antimicrobial effects .
Action Environment
It’s known that the chemoselectivity of halocyclization of allyl derivatives with iodine or bromine results in practically quantitative yields of 2,3-dihydro .
properties
IUPAC Name |
2,6-dimethyl-1-oxidopyridin-1-ium-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-6-3-8(5-9)4-7(2)10(6)11/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYIPHUBTBCQVKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=[N+]1[O-])C)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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